[(3R)-1-tert-Butoxycarbonylpyrrolidin-3-yl]methylzinc iodide solution

• IUPAC Name: tert-butyl (3R)-3-methanidylpyrrolidine-1-carboxylate;iodozinc(1+)
• InChI: InChI=1S/C10H18NO2.HI.Zn/c1-8-5-6-11(7-8)9(12)13-10(2,3)4;;/h8H,1,5-7H2,2-4H3;1H;/q-1;;+2/p-1/t8-;;/m1../s1
• InChI Key: SZXLRGWWJLKPDI-YCBDHFTFSA-M
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)[CH2-].[Zn+]I
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H](C1)[CH2-].[Zn+]I
• Molecular Formula: C10H18INO2Zn
• Molecular Weight: 376.5 g/mol

Description

[(3R)-1-tert-Butoxycarbonylpyrrolidin-3-yl]methylzinc iodide solution is a chemical compound used in scientific research for its unique properties. It is a versatile reagent that can be used in various reactions, including cross-coupling reactions and addition reactions.

Mechanism of Action

The mechanism of action of [(3R)-1-tert-Butoxycarbonylpyrrolidin-3-yl]methylzinc iodide solution involves the nucleophilic attack of the carbon atom in the pyrrolidine ring on the electrophilic carbon atom in the substrate. This results in the formation of a new carbon-carbon bond. The reaction is typically catalyzed by a palladium catalyst.
Biochemical and Physiological Effects:
[(3R)-1-tert-Butoxycarbonylpyrrolidin-3-yl]methylzinc iodide solution does not have any known biochemical or physiological effects. It is used solely for scientific research purposes and is not intended for human or animal consumption.

Advantages and Limitations for Lab Experiments

[(3R)-1-tert-Butoxycarbonylpyrrolidin-3-yl]methylzinc iodide solution has several advantages for lab experiments. It is a versatile reagent that can be used in various reactions. It is also relatively easy to synthesize and handle. However, it has some limitations. It is highly reactive and can be dangerous if not handled properly. It is also sensitive to air and moisture, which can affect its reactivity.

Future Directions

There are several future directions for the use of [(3R)-1-tert-Butoxycarbonylpyrrolidin-3-yl]methylzinc iodide solution in scientific research. One direction is the development of new catalytic systems for its use in cross-coupling reactions. Another direction is the synthesis of new complex organic molecules using [(3R)-1-tert-Butoxycarbonylpyrrolidin-3-yl]methylzinc iodide solution as a reagent. Additionally, the use of [(3R)-1-tert-Butoxycarbonylpyrrolidin-3-yl]methylzinc iodide solution in asymmetric synthesis is an area of active research.
Conclusion:
[(3R)-1-tert-Butoxycarbonylpyrrolidin-3-yl]methylzinc iodide solution is a versatile reagent used in scientific research for its unique properties. It is used in various reactions, including cross-coupling reactions and addition reactions. Its mechanism of action involves the nucleophilic attack of the carbon atom in the pyrrolidine ring on the electrophilic carbon atom in the substrate. It has several advantages for lab experiments, but also has limitations due to its reactivity and sensitivity to air and moisture. There are several future directions for its use in scientific research, including the development of new catalytic systems and the synthesis of new complex organic molecules.

Synthesis Methods

[(3R)-1-tert-Butoxycarbonylpyrrolidin-3-yl]methylzinc iodide solution can be synthesized using a Grignard reaction. The reaction involves the addition of methyl iodide to a Grignard reagent, which is prepared by reacting zinc with tert-butylamine. The resulting product is a solution of [(3R)-1-tert-Butoxycarbonylpyrrolidin-3-yl]methylzinc iodide.

Scientific Research Applications

[(3R)-1-tert-Butoxycarbonylpyrrolidin-3-yl]methylzinc iodide solution is used in various scientific research applications. It is commonly used in cross-coupling reactions to form carbon-carbon bonds. It is also used in addition reactions to add a nucleophile to a carbonyl group. Additionally, it can be used in the synthesis of complex organic molecules, such as natural products and pharmaceuticals.